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Compound Name: 2,3-Diphenylbutane-2,3-diol

Cat. No.: B167368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery and history of the pinacol

rearrangement, a cornerstone of organic synthesis. We will delve into the initial observations,

the structural elucidations that corrected early misconceptions, and the mechanistic

understanding that solidified its place in the canon of organic chemistry. This guide presents

historical data, experimental considerations, and visual representations of the key concepts to

provide a comprehensive resource for professionals in the chemical sciences.

The Dawn of a New Rearrangement: Fittig's
Serendipitous Discovery
The story of the pinacol rearrangement begins in 1860 with the work of German chemist

Wilhelm Rudolph Fittig.[1][2] While investigating the derivatives of acetone, Fittig reported the

treatment of a substance he called "paraceton" with sulfuric acid.[1][2] At the time, the structural

theory of organic chemistry was in its infancy, and Fittig, like many of his contemporaries, held

incorrect notions about the structure of acetone. His "paraceton" was, in fact, 2,3-dimethyl-2,3-

butanediol, which would later be named pinacol.

Fittig's experiments marked the first documented instance of what is now known as the pinacol

rearrangement. However, the true nature of the transformation remained elusive. Fittig

struggled to elucidate the structure of the product, a testament to the limited analytical

techniques of the era and the then-unprecedented nature of a skeletal rearrangement.
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Unraveling the Puzzle: Butlerov's Structural
Elucidation
The correct structures of both the starting material (pinacol) and the rearranged product

(pinacolone) were finally established in 1873 by the Russian chemist Aleksandr Butlerov.[1]

Butlerov's work was a landmark achievement, not only for clarifying the pinacol rearrangement

but also for introducing the revolutionary concept of carbon skeletal rearrangements in organic

chemistry. His insights laid the groundwork for understanding a wide array of molecular

transformations.

The initial confusion and eventual clarification of the pinacol rearrangement underscore the

pivotal developments in chemical theory during the 19th century. The journey from Fittig's initial

observation to Butlerov's definitive structural proof highlights the challenges and triumphs of

early organic chemists.
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1860: Fittig's Initial Observation 1873: Butlerov's Structural Proof

Wilhelm Rudolph Fittig Treats 'paraceton' (pinacol)
with sulfuric acid

Observes a new product,
but structure is unknown Aleksandr Butlerov13 years of uncertainty Correctly identifies the structures of

pinacol and pinacolone
Introduces the concept of
skeletal rearrangements
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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